Glutaraldehyde (50per cent in water)

• CAS No.: 111-30-8
• Product Name: Glutaraldehyde (50per cent in water)
• Molecular Formula: C5H8O2; OHC(CH2)3CHO; C5H8O2; HCO(CH2)3CHO; C5H8O2
• Molecular Weight: 100.12 g/mol
• IUPAC Name: pentanedial
• Standard InChI: InChI=1S/C5H8O2/c6-4-2-1-3-5-7/h4-5H,1-3H2
• Standard InChIKey: SXRSQZLOMIGNAQ-UHFFFAOYSA-N
• SMILES: C(CC=O)CC=O
• Canonical SMILES: C(CC=O)CC=O
• Boiling Point: 369 to 372 °F at 760 mm Hg (decomposes) (NTP, 1992); 187-189 °C (decomposes); 101 °C; 369-372°; 212°F
• Colorform: Colorless liquid; Oil
• Density: 1.062 to 1.124 at 68 °F (USCG, 1999); 0.72; Relative density (water = 1): 0.7; 1.33 g/cm³; 1.10
• Flash Point: 95 °C c.c.
• Melting Point: less than 20 °F (USCG, 1999); Mp -14 °; Freezing point: -14 °C; -14°C; -14 °C; -33 °C; 7°F
• Physical Description: Glutaraldehyde solution is a light yellow liquid. Mixes with water. (USCG, 1999); Liquid; CLEAR VISCOUS COLOURLESS LIQUID WITH PUNGENT ODOUR.; CLEAR COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a pungent odor.
• Description: Glutaraldehyde is a colorless, oily liquid with a sharp, pungent odor. Glutaraldehyde is used for industrial, laboratory, agricultural, medical, and some household purposes, primarily for disinfecting and sterilization of surfaces and equipment. For example, it is used in oil and gas recovery operations and pipelines, waste water treatment, x-ray processing, embalming fluid, leather tanning, paper industry, in fogging and cleaning of poultry houses, and as a chemical intermediate in the production of various materials. It may be used in select goods, such as paint and laundry detergent.; Glutaraldehyde is a dialdehyde comprised of pentane with aldehyde functions at C-1 and C-5. It has a role as a cross-linking reagent, a disinfectant and a fixative.; Glutaraldehyde solution is a light yellow liquid. Mixes with water. (USCG, 1999)
• Shelf Life: Stable under recommended storage conditions.; Acid glutaraldehyde is more stable than alkaline glutaraldehyde.; Stable in light, oxidizes in air, polymerizes in heat.; Alkaline solution deposits polymeric film after few hr.; Glutaral loses activity within 2 wk after prepn.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); Miscible with water; Soluble in ethanol, benzene, ether; Miscible with ethanol; Solubility in water: miscible; Miscible
• Synonyms: Pentanedial; 1,5-Pentanedial; 5-Oxopentanal; Aldesan; Banicide; Biomate 743; Cidex; Cidex 7; Cidex-Dialyzer; Cidexplus; Cleancide 275; Diglutaric Aldehyde; Eimaldehyde; Floperm 665X1; Formula H; Glu-Cid; Glutaclean; Glutaral; Glutardialdehyde; Glutar
• Vapor Density: 3.4 (Air = 1); Relative vapor density (air = 1): 3.5; Relative vapor density (air = 1): 1.05
• Vapor Pressure: 17 mm Hg at 68 °F (NTP, 1992); 0.60 mmHg; 0.6 mm Hg at 30 °C; Vapor pressure, kPa at 20 °C: 2.3; 17 mmHg
• PubChem Compound: 3485
• Last Modified: Nov 11 2021